1-(cyclohexylamino)-3-(3,6-diiodo-9H-carbazol-9-yl)propan-2-ol

• Molecular Formula: C21H24I2N2O
• Molecular Weight: 574.2 g/mol
• IUPAC Name: 1-(cyclohexylamino)-3-(3,6-diiodocarbazol-9-yl)propan-2-ol
• InChI: InChI=1S/C21H24I2N2O/c22-14-6-8-20-18(10-14)19-11-15(23)7-9-21(19)25(20)13-17(26)12-24-16-4-2-1-3-5-16/h6-11,16-17,24,26H,1-5,12-13H2
• InChI Key: JWFSARIOZVATFH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC(CN2C3=C(C=C(C=C3)I)C4=C2C=CC(=C4)I)O

Description

MMV665882 is a compound identified as part of the Malaria Drug Accelerator (MalDA) initiative, which aims to discover new antimalarial drugs. This compound has shown promising activity against the malaria parasite, Plasmodium falciparum, particularly in its gametocyte stages .

Preparation Methods

The synthetic routes and reaction conditions for MMV665882 involve complex organic synthesis techniques. The preparation methods are typically carried out in specialized laboratories with controlled environments. Industrial production methods for MMV665882 are not widely documented, but they would likely involve scaling up the laboratory synthesis processes to meet industrial demands .

Chemical Reactions Analysis

MMV665882 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

MMV665882 has several scientific research applications, particularly in the field of antimalarial drug discovery. It has been used in high-throughput screening assays to identify potential antimalarial compounds. Additionally, MMV665882 has been studied for its ability to inhibit the growth of Plasmodium falciparum, making it a valuable tool in malaria research .

Mechanism of Action

The mechanism of action of MMV665882 involves targeting specific molecular pathways in the malaria parasite. It is believed to interfere with the parasite’s ability to replicate and survive within the host. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that MMV665882 may inhibit key enzymes or proteins essential for the parasite’s survival .

Comparison with Similar Compounds

MMV665882 is structurally similar to other antimalarial compounds, such as MMV009063 and MMV019017. it possesses unique functional groups and heterocyclic substructures that differentiate it from these compounds. This uniqueness contributes to its distinct activity profile and potential as an antimalarial agent .